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Compound of Interest

Compound Name:
2-(3,5-Dichlorophenyl)butanoic

acid

Cat. No.: B11872922

Get Quote

CAS Registry Number: 1823773-68-7 (Racemic) | Molecular Formula: C₁₀H₁₀Cl₂O₂

Executive Summary
2-(3,5-Dichlorophenyl)butyric acid is a lipophilic ngcontent-ng-c1989010908="" _nghost-ng-

c2193002942="" class="inline ng-star-inserted">

-arylalkanoic acid characterized by a butyric acid backbone substituted at the

-position (C2) with a 3,5-dichlorophenyl moiety.[1][2] This compound serves as a critical
building block in the synthesis of pharmaceutical candidates targeting G-protein coupled
receptors (GPCRs) and nuclear receptors (e.g., PPARs), where the 3,5-dichloro substitution
pattern provides metabolic stability and enhanced hydrophobic interaction.

Unlike its phenoxy-analogues (e.g., the herbicide 2,4-DB), this molecule features a direct

carbon-carbon bond between the aromatic ring and the aliphatic chain, imparting distinct

electronic properties and resistance to ether cleavage.
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Structural Characterization & Physicochemical
Profile[3]
Molecular Architecture
The molecule consists of a chiral center at the C2 position, existing as two enantiomers (R and

S).[3] The 3,5-dichloro substitution on the phenyl ring creates a chemically robust, electron-

deficient aromatic system.

Core Scaffold: Butanoic acid (C4 chain).

Substituent: 3,5-Dichlorophenyl group at C2.

Stereochemistry: The C2 carbon is chiral. Synthetic routes typically yield the racemate

unless asymmetric catalysis or chiral resolution is employed.

Physicochemical Properties (Calculated)
The following data points are essential for predicting ADME (Absorption, Distribution,

Metabolism, Excretion) behavior.
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Property Value (Est.) Significance

Molecular Weight 233.09 g/mol

Low MW favors high

bioavailability (Lipinski's Rule

of 5).

LogP (Octanol/Water) 3.6 ± 0.3

Highly lipophilic; suggests

good membrane permeability

but potential solubility issues in

aqueous media.

pKa (Acid) 4.2 ± 0.2

Slightly more acidic than

unsubstituted phenylbutyric

acid due to the electron-

withdrawing effect of the Cl

atoms.

Topological Polar Surface Area

(TPSA)
37.3 Å²

Indicates good potential for

blood-brain barrier (BBB)

penetration.

H-Bond Donors / Acceptors 1 / 2 Typical for carboxylic acids.

Synthetic Methodology
Directive: The following protocol describes the robust synthesis of the racemic compound via

-alkylation of a phenylacetic acid derivative. This method is preferred for its scalability and cost-
effectiveness.

Retrosynthetic Analysis
The most direct route involves the construction of the C2-C3 bond via enolate alkylation.

Precursor: 3,5-Dichlorophenylacetic acid (commercially available).

Reagent: Ethyl iodide (EtI).

Key Intermediate: Ethyl 2-(3,5-dichlorophenyl)acetate.
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Step-by-Step Protocol
Step 1: Esterification
Convert 3,5-dichlorophenylacetic acid to its ethyl ester to protect the carboxylic acid and

facilitate enolate formation.

Dissolve 3,5-dichlorophenylacetic acid (1.0 eq) in absolute ethanol.

Add catalytic

(0.1 eq).

Reflux for 4–6 hours (monitor by TLC).

Concentrate in vacuo, neutralize with

, and extract with Ethyl Acetate.

Yield: >95% (Colorless oil).

Step 2:

-Alkylation (The Critical Step)
Setup: Flame-dried 3-neck flask under Nitrogen/Argon atmosphere.

Base Generation: Add NaH (1.1 eq, 60% dispersion in oil) to dry THF at 0°C.

Addition: Dropwise add the ester from Step 1 (dissolved in THF). Stir for 30 min at 0°C to

ensure complete enolate formation (solution turns yellow/orange).

Alkylation: Add Ethyl Iodide (1.2 eq) dropwise.

Reaction: Allow to warm to Room Temperature (RT) and stir for 12 hours.

Note: The 3,5-dichloro substitution stabilizes the enolate but may sterically hinder the

approach slightly; ensure vigorous stirring.

Quench: Carefully add saturated
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. Extract with Diethyl Ether.

Step 3: Hydrolysis
Dissolve the alkylated ester in a 1:1 mixture of THF and 2M NaOH.

Stir at 60°C for 4 hours.

Workup: Acidify to pH 1 with 1M HCl. The product will precipitate or form an oil.

Purification: Recrystallize from Hexane/Ethyl Acetate.

Synthesis Workflow Diagram
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Click to download full resolution via product page

Figure 1: Synthetic pathway for 2-(3,5-Dichlorophenyl)butyric acid via malonic-type alkylation

strategy.

Analytical Fingerprint
To validate the structure, researchers should look for the following spectroscopic signals.

Proton NMR ( -NMR, 400 MHz, )
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Chemical Shift (

)
Multiplicity Integration Assignment

11.0 - 12.0 Broad Singlet 1H
Carboxylic Acid (-

COOH)

7.25
Triplet (

Hz)
1H

Ar-H (Para position,

H4)

7.15
Doublet (

Hz)
2H

Ar-H (Ortho positions,

H2/H6)

3.45
Triplet (

Hz)
1H -CH (Chiral center)

2.05 - 1.85 Multiplet 2H

-CH

(Ethyl group

methylene)

0.95
Triplet (

Hz)
3H

-CH

(Ethyl group methyl)

Interpretation: The key diagnostic is the aromatic region showing a 2:1 pattern characteristic of

3,5-substitution (C2 symmetry) and the triplet at ~3.45 ppm indicating the mono-alkylated alpha

position.

Mass Spectrometry (ESI-MS)
Ionization Mode: Negative Mode (ESI-).

Molecular Ion:

at

231.0.
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Isotope Pattern: Distinctive Chlorine pattern.

231 (100%)

233 (~64%)

235 (~10%)

Logic: This 9:6:1 pattern confirms the presence of two chlorine atoms.[4]

Biological Relevance & Applications
While not a marketed drug itself, this scaffold is highly relevant in Structure-Activity

Relationship (SAR) studies.

Bioisosterism and Lipophilicity
The 3,5-dichlorophenyl group is a "privileged structure" in medicinal chemistry.

Metabolic Stability: The chlorine atoms at the meta-positions block metabolic oxidation

(hydroxylation) at the most reactive sites on the ring, significantly extending the half-life

compared to the unsubstituted phenyl analog.

Hydrophobic Binding: The moiety is often used to fill hydrophobic pockets in targets such as

PPAR

(diabetes) or COX-2 (inflammation).

Potential Targets
GPR40 (FFAR1) Agonists: Phenylpropanoic and phenylbutyric acid derivatives are common

scaffolds for Free Fatty Acid Receptor 1 agonists used in type 2 diabetes research.

Auxin Mimicry (Agrochemicals): Structurally similar to 2,4-D and Dicamba, this compound

likely possesses auxin-like activity, disrupting plant growth regulation.

Safety & Handling
GHS Classification: Warning.[4]
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Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H411: Toxic to aquatic life with long-lasting effects (due to chlorination).

Storage: Store at room temperature in a dry, well-ventilated place. Keep container tightly

closed to prevent moisture absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dichlorophenyl-butyric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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